Interconnectivity and morphology control of poly-high internal phase emulsions under photo-polymerization†
Polymer Chemistry Pub Date: 2021-12-02 DOI: 10.1039/D1PY01175H
Abstract
PolyHIPE, a polymerized high internal phase emulsion, is considered a promising platform for producing porous polymers. In particular, photo-polymerized HIPE has recently been utilized in the 3D printing of porous materials and other applications due to its rapid curing. However, unlike polyHIPEs prepared by thermal polymerization, a systemic study for the structural control of photo-polymerized HIPE has not yet been reported. To achieve this, here, we examine the influence of various parameters, such as partition behavior of the photo-initiator, the intensity of light, and type of emulsifier, on the structure of photo-polymerized oil-in-water HIPE. As a result, we, for the first time, report the guidelines to effectively regulate morphology of photo-polymerized HIPEs, including void interconnectivity and shape.
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